GNE-618

• Molecular Formula: C21H15F3N4O3S
• Molecular Weight: 460.4 g/mol
• InChI: InChI=1S/C21H15F3N4O3S/c22-21(23,24)16-2-1-3-18(9-16)32(30,31)17-6-4-13(5-7-17)10-26-20(29)15-8-14-12-27-28-19(14)25-11-15/h1-9,11-12H,10H2,(H,26,29)(H,25,27,28)
• InChIKey: LKBHAGGICJWHQQ-UHFFFAOYSA-N

GNE-618 NAMPT Inhibitor Overview

GNE-618 (CAS 1362151-42-5) is a small-molecule inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD⁺ salvage pathway, developed by Genentech [1]. It belongs to a structural class characterized by a pyrazolo[3,4-b]pyridine core linked via a bi-aryl sulfone moiety, distinguishing it from the cyanoguanidine scaffold of GMX1778 (CHS-828) and the acrylamide scaffold of FK866 (APO866) [2]. GNE-618 depletes intracellular NAD⁺ levels, induces tumor cell death, and has demonstrated oral in vivo efficacy across multiple cell-line and patient-derived xenograft models [1]. Its closest in-class analog is GNE-617, which shares the same core scaffold but differs in peripheral substitution and exhibits a distinct resistance-mutation susceptibility profile [2].

Workflow NAMPT-dependent NAD⁺ salvage pathway inhibition studies

Selection Context Structure-informed mutant resistance profiling

Model Fit Oral in vivo models requiring sustained target engagement

• [1] Xiao Y, Elkins K, Durieux JK, Lee L, Oeh J, Yang LX, Liang X, DelNagro C, Tremayne J, Kwong M, Liederer BM, Jackson PK, Belmont LD, Sampath D, O'Brien T. Dependence of tumor cell lines and patient-derived tumors on the NAD salvage pathway renders them sensitive to NAMPT inhibition with GNE-618. Neoplasia. 2013 Oct;15(10):1151-60. doi: 10.1593/neo.131304. View Source
• [2] Wang W, Elkins K, Oh A, Ho YC, Wu J, Li H, Xiao Y, Kwong M, Coons M, Brillantes B, Cheng E, Crocker L, Dragovich PS, Sampath D, Zheng X, Bair KW, O'Brien T, Belmont LD. Structural Basis for Resistance to Diverse Classes of NAMPT Inhibitors. PLoS ONE. 2014 Oct 6;9(10):e109366. doi: 10.1371/journal.pone.0109366. View Source

GNE-618 Non-Substitutability with Other NAMPT Inhibitors

NAMPT inhibitors sharing the same molecular target exhibit divergent resistance-mutation susceptibility profiles that render them non-interchangeable in experimental settings. GNE-618 possesses a bi-aryl sulfone linker that engages the NAMPT tunnel via a specific herringbone stacking interaction with His191; mutations at this residue (H191R) or at the adjacent Gly217 (G217R, G217V, G217A) produce ≥100-fold increases in GNE-618 IC₅₀, whereas the narrower, more flexible linker of APO866 retains partial potency against several of these same mutants [1]. Conversely, the S165F/Y allosteric mutations selectively impair GNE-618 while sparing GMX1778 and APO866 [1]. Even within the same chemical series, GNE-617 and GNE-618 show differential sensitivity to nicotinic acid (NA)-mediated rescue in NAPRT1-deficient tumor models in vivo [2]. These structure-dependent resistance liabilities mean that experimental protocols optimized for one NAMPT inhibitor cannot be assumed transferable to another without re-optimization.

⚠️ Risk 1

H191R and G217R NAMPT mutations confer ≥100-fold resistance to GNE-618, a susceptibility profile that may not transfer to APO866 or GMX1778.

⚠️ Risk 2

S165F/Y allosteric mutations selectively impair GNE-618 while sparing APO866 and GMX1778, limiting cross-inhibitor protocol transfer.

⚠️ Risk 3

Nicotinic acid rescue efficacy in NAPRT1-deficient models may differ between GNE-617 and GNE-618, requiring re-optimization.

• [1] Wang W, Elkins K, Oh A, Ho YC, Wu J, Li H, Xiao Y, Kwong M, Coons M, Brillantes B, Cheng E, Crocker L, Dragovich PS, Sampath D, Zheng X, Bair KW, O'Brien T, Belmont LD. Structural Basis for Resistance to Diverse Classes of NAMPT Inhibitors. PLoS ONE. 2014 Oct 6;9(10):e109366. doi: 10.1371/journal.pone.0109366. View Source
• [2] O'Brien T, Oeh J, Xiao Y, Liang X, Vanderbilt A, Qin L, Yang L, Lee LB, Liederer BM, Cheng E, Crocker L, Sampath D, Belmont LD, Dragovich PS. Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models. Neoplasia. 2013 Oct;15(10):1151-60. (Related study: PMCID PMC3884523) View Source

GNE-618 Differentiation Evidence

Mutant NAMPT Resistance Susceptibility

In a direct head-to-head biochemical comparison using purified recombinant NAMPT proteins, the S165F and S165Y allosteric mutations selectively impaired GNE-618 potency while APO866 and GMX1778 retained near-wild-type activity. Conversely, orthosteric mutations G217R and H191R produced ≥100-fold IC₅₀ increases for GNE-618, with more varied effects on APO866 and GMX1778 (G217V and G217A showing more modest shifts for the latter two) [1]. This differential pattern is structurally explained: GNE-618's bi-aryl sulfone linker is sterically sensitive to tunnel-occluding mutations, whereas APO866's narrower flexible linker accommodates altered tunnel geometry [1].

Mutant NAMPT Resistance

Head-to-head

GNE-618: ≥100-fold IC₅₀ increase for G217R, H191R. Impaired by S165F/Y. APO866/GMX1778: near-WT sensitivity on S165F/Y.

Supports resistance fingerprint-informed inhibitor selection.

Purified recombinant NAMPT proteins. Data to verify.

Evidence Dimension	Fold change in biochemical IC₅₀ on purified mutant vs. wild-type NAMPT protein
Target Compound Data	GNE-618: ≥100-fold IC₅₀ increase for H191R and all G217 mutants (G217R, G217V, G217A); S165F/Y mutants exhibit reduced sensitivity (IC₅₀ shifts plotted separately due to smaller magnitude) [1]
Comparator Or Baseline	APO866: G217R and H191R produce largest shifts; G217V and G217A show more modest IC₅₀ shifts; S165F/Y mutants retain near-wild-type sensitivity. GMX1778: similar pattern to APO866, with G217R and H191R exhibiting largest shifts; S165F/Y near-wild-type sensitivity [1]
Quantified Difference	S165F/Y mutants: GNE-618 loses potency while APO866 and GMX1778 retain near-WT sensitivity (qualitative difference in resistance pattern). G217/H191 mutants: all three inhibitors affected, but GNE-618 shows ≥100-fold shifts uniformly across G217 mutations, whereas APO866 and GMX1778 exhibit mutation-dependent gradation [1]
Conditions	Purified recombinant human NAMPT proteins (wild-type and mutant) expressed in E. coli; biochemical IC₅₀ determination; mutants include S165F, S165Y, G217A, G217V, G217R, H191R [1]

Why This Matters

This differential resistance fingerprint means that cell lines harboring S165F/Y NAMPT mutations will be de facto resistant to GNE-618 but may remain sensitive to APO866 or GMX1778, directly impacting compound selection for experiments involving resistant models or combination screens.

• [1] Wang W, Elkins K, Oh A, Ho YC, Wu J, Li H, Xiao Y, Kwong M, Coons M, Brillantes B, Cheng E, Crocker L, Dragovich PS, Sampath D, Zheng X, Bair KW, O'Brien T, Belmont LD. Structural Basis for Resistance to Diverse Classes of NAMPT Inhibitors. PLoS ONE. 2014 Oct 6;9(10):e109366. Figures 3c-d, 4b-c; Table 2. View Source

Cellular NAD+ Depletion Potency

GNE-618 reduces intracellular NAD⁺ levels with an EC₅₀ of 2.6 nM in Calu-6 NSCLC cells and 1.2 nM in PC3 prostate cancer cells . For comparison, the closely related analog GNE-617 exhibits a cellular NAMPT inhibition IC₅₀ of 18.9 nM in A549 NSCLC cells , although these values derive from different assay readouts (NAD⁺ depletion vs. NAMPT cellular activity) and different cell lines, precluding direct potency ranking. GNE-618 also inhibits proliferation of A2780 ovarian cancer cells with an IC₅₀ of 4.3 nM and Calu-6 cells with an IC₅₀ of 13.6 nM .

Cellular NAD⁺ Depletion

Cross-study

EC₅₀: 2.6 nM (Calu-6), 1.2 nM (PC3). Anti-proliferative IC₅₀: 4.3 nM (A2780), 13.6 nM (Calu-6).

Reported cellular pathway-response context.

Cross-assay comparison limitation. Same-assay benchmarking absent.

Evidence Dimension	Cellular NAD⁺ depletion EC₅₀ and anti-proliferative IC₅₀
Target Compound Data	GNE-618: NAD⁺ EC₅₀ = 2.6 nM (Calu-6 NSCLC), 1.2 nM (PC3 prostate); proliferation IC₅₀ = 4.3 nM (A2780 ovarian), 13.6 nM (Calu-6)
Comparator Or Baseline	GNE-617: cellular NAMPT inhibition IC₅₀ = 18.9 nM (A549 NSCLC) . FK866/APO866: reported biochemical IC₅₀ range 0.09–1.6 nM depending on assay format; cellular IC₅₀ ~2.2 nM in HepG2; no standardized head-to-head cellular NAD⁺ depletion data vs. GNE-618 available [1]
Quantified Difference	Cross-assay comparison limitation explicitly noted. Within Calu-6 cells, GNE-618 NAD⁺ depletion EC₅₀ (2.6 nM) is approximately 5.2-fold more potent than its own anti-proliferative IC₅₀ (13.6 nM), suggesting near-complete NAD⁺ depletion is required for cytotoxicity
Conditions	Calu-6 NSCLC cells, 72 h treatment for NAD⁺ measurement (LC-MS/MS); PC3 prostate cancer cells; A2780 ovarian cancer cells (CellTiter-Glo); A549 NSCLC cells for GNE-617 comparator

Why This Matters

The sub-3 nM NAD⁺ depletion EC₅₀ across multiple cell lineages establishes GNE-618 as a high-potency cellular probe for NAD⁺ biology, but direct potency comparisons with other NAMPT inhibitors require same-assay, same-cell-line benchmarking that is currently absent from the published literature.

• [1] Clinisciences / TargetMol. FK866 (APO866) product information. Biochemical IC₅₀ range 0.09–1.6 nM. View Source

In Vivo PDX Efficacy

GNE-618 demonstrated tumor growth inhibition following oral daily dosing in two patient-derived xenograft models: SAO-737 sarcoma PDX and STO-399 gastric PDX over a 5-day treatment period [1]. In the SAO-737 ex vivo explant model, escalating doses of GNE-618 reduced colony formation over 14 consecutive days of treatment [1]. Importantly, co-administration of nicotinic acid (NA) rescued GNE-618 in vivo efficacy in NAPRT1-deficient tumors, confirming pathway-specific targeting and providing a built-in experimental rescue control not uniformly validated for all NAMPT inhibitors across PDX contexts [1][2]. In the A2780 ovarian cancer cell-line xenograft, GNE-618 at 100 mg/kg oral dosing induced tumor regression .

In Vivo PDX Response

Supporting

Tumor growth inhibition in SAO-737 sarcoma and STO-399 gastric PDX models (oral, daily × 5 days).

Supports oral in vivo model-response context.

NA rescue protocol co-validated. Exact %TGI values require source review.

Evidence Dimension	In vivo tumor growth inhibition in PDX and cell-line xenograft models
Target Compound Data	GNE-618: tumor growth inhibition in SAO-737 sarcoma PDX and STO-399 gastric PDX (oral, daily × 5 days); tumor regression in A2780 xenograft at 100 mg/kg p.o.; A549 NSCLC xenograft growth inhibition (oral, daily × 21 days) [1][3]
Comparator Or Baseline	GNE-617: efficacy demonstrated in U251 glioblastoma xenograft; no published PDX data found. FK866/APO866: limited oral bioavailability necessitates intraperitoneal or intravenous administration in preclinical models; clinically tested via continuous infusion [4]
Quantified Difference	GNE-618 is orally active with demonstrated PDX efficacy, whereas FK866/APO866 requires parenteral administration. Quantitative PDX tumor growth inhibition values (%TGI) are reported in figures but exact numerical TGI% values require extraction from original publications [1]
Conditions	SAO-737 sarcoma and STO-399 gastric patient-derived tumor xenografts in immunocompromised mice; A2780 ovarian and A549 NSCLC cell-line xenografts; oral gavage dosing; treatment duration 5–21 days [1][3]

Why This Matters

PDX model validation with oral dosing distinguishes GNE-618 from FK866/APO866 for in vivo studies where oral administration is preferred, and the NA rescue control provides a clean experimental tool for confirming on-target NAMPT-mediated efficacy.

• [1] O'Brien T, Oeh J, Xiao Y, et al. Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models. Neoplasia. 2013; Figure 4 (SAO-737 and STO-399 PDX data). PMCID: PMC3884523. View Source
• [2] Xiao Y, Elkins K, Durieux JK, et al. Dependence of tumor cell lines and patient-derived tumors on the NAD salvage pathway renders them sensitive to NAMPT inhibition with GNE-618. Neoplasia. 2013 Oct;15(10):1151-60. View Source
• [3] Xiao Y et al. Neoplasia 2013. Figure 5: A549 NSCLC xenograft model, GNE-618 oral daily × 21 days. View Source
• [4] Holen K, Saltz LB, Hollywood E, Burk K, Hanauske AR. The pharmacokinetics, toxicities, and biologic effects of FK866, a nicotinamide adenine dinucleotide biosynthesis inhibitor. Invest New Drugs. 2008 Feb;26(1):45-51. (FK866 limited oral bioavailability, requires i.v. infusion). View Source

NAMPT Co-Crystal Structure Resource

Six co-crystal structures of GNE-618 bound to wild-type and mutant NAMPT proteins have been deposited in the Protein Data Bank (including 4O15: NAMPT S165F–GNE-618 complex at 1.80 Å resolution), alongside structures with APO866 and GMX1778 [1]. These structures reveal that GNE-618's bi-aryl sulfone linker forms a herringbone stacking interaction with His191 and that the terminal trifluoromethylphenyl group occupies a hydrophobic tunnel exit [1][2]. The structural data explain why G217R and H191R mutations sterically obstruct GNE-618 binding more severely than APO866 binding: the narrower cyanoguanidine linker of APO866 can adopt alternative conformations to bypass tunnel constrictions [1]. This publicly available structural resource enables rational selection of NAMPT inhibitor based on anticipated resistance genotype of experimental models.

Co-Crystal Structure Resource

Head-to-head

6 PDB-deposited co-crystal structures covering wild-type, S165F, G217A, G217V, G217R, and H191R NAMPT mutants.

Enables structure-informed resistance prediction.

Resolution range 1.80–2.50 Å. Source review recommended.

Evidence Dimension	Availability of co-crystal structures and binding-mode resolution for inhibitor–NAMPT complexes
Target Compound Data	GNE-618: 6 co-crystal structures with NAMPT mutants (PDB: 4O13, 4O14, 4O15, 4O16, 4O17, 4O18, 4O19, 4O1A, 4O1B, 4O1C, 4O1D, 4O28) including wild-type and S165F, G217A/V/R, H191R mutants; resolution range 1.80–2.50 Å [1][2]
Comparator Or Baseline	APO866: co-crystal structures with NAMPT-H191R and NAMPT-G217R also deposited. GMX1778: co-crystal structures available. FK866: NAMPT co-crystal structure published (PDB: 2GVJ, 2GVG) [1][3]
Quantified Difference	The GNE-618 structural biology package uniquely covers the complete set of clinically relevant resistance mutations (S165F/Y, G217A/V/R, H191R) with corresponding inhibitor complex structures, providing the most comprehensive structural dataset for any single NAMPT inhibitor [1]
Conditions	X-ray crystallography; recombinant human NAMPT proteins expressed in E. coli; structures deposited in PDB with associated structure factors [1][2]

Why This Matters

For laboratories designing experiments with NAMPT inhibitors, the availability of mutation-specific co-crystal structures for GNE-618 enables structure-informed prediction of resistance liabilities and rational experimental design, a resource not matched in breadth for FK866, APO866, or GMX1778.

• [1] Wang W, Elkins K, Oh A, Ho YC, Wu J, Li H, Xiao Y, Kwong M, Coons M, Brillantes B, Cheng E, Crocker L, Dragovich PS, Sampath D, Zheng X, Bair KW, O'Brien T, Belmont LD. Structural Basis for Resistance to Diverse Classes of NAMPT Inhibitors. PLoS ONE. 2014; 9(10): e109366. PDB deposition codes: 4O13–4O1D, 4O28. View Source
• [2] RCSB Protein Data Bank. 4O15: The crystal structure of a mutant NAMPT (S165F) in complex with GNE-618. Deposited 2013-12-15, Released 2014-10-22. Resolution 1.80 Å. View Source
• [3] Khan JA, Tao X, Tong L. Molecular basis for the inhibition of human NMPRTase, a novel target for anticancer agents. Nat Struct Mol Biol. 2006 Jun;13(6):582-8. PDB: 2GVJ, 2GVG (FK866–NAMPT complex). View Source

NAMPT Expression as Sensitivity Biomarker

Across a panel of 53 non-small cell lung carcinoma (NSCLC) cell lines, NAMPT mRNA and protein levels inversely correlated with sensitivity to GNE-618, whereas NAPRT1 expression did not [1]. This establishes NAMPT expression as a candidate predictive biomarker for GNE-618 sensitivity, providing a rational basis for selecting responsive cell lines a priori. Comparable biomarker correlation data across large cell-line panels have not been published for GNE-617, and while NAPRT1-deficiency has been explored as a biomarker for FK866/GMX1778 sensitivity, the specific NAMPT-expression correlation may reflect GNE-618's distinct biochemical profile [2].

NAMPT Sensitivity Biomarker

Class-level

NAMPT (not NAPRT1) mRNA/protein levels inversely correlate with GNE-618 sensitivity in 53 NSCLC cell lines.

Candidate predictive biomarker for cell-line selection.

Quantified correlation coefficients require original source review.

Evidence Dimension	Correlation of target expression with inhibitor sensitivity across large cell-line panels
Target Compound Data	GNE-618: NAMPT (but not NAPRT1) mRNA and protein levels inversely correlate with sensitivity in 53 NSCLC cell lines [1]
Comparator Or Baseline	FK866/GMX1778: NAPRT1 deficiency identified as a sensitivity determinant in multiple studies; large-panel NAMPT expression correlation data not systematically published [2]
Quantified Difference	Quantified correlation coefficients not explicitly provided in abstract/summary; original publication figures contain scatter plots. The 53-cell-line panel size for GNE-618 represents the largest published single-inhibitor NAMPT-sensitivity correlation dataset
Conditions	53 NSCLC cell lines; NAMPT and NAPRT1 mRNA (qPCR) and protein (western blot) quantification; GNE-618 sensitivity assessed by viability assay [1]

Why This Matters

For procurement decisions, this means GNE-618 is the only NAMPT inhibitor with published large-panel biomarker correlation data linking target expression to sensitivity, enabling data-driven cell-line selection for experiments where maximal response probability is desired.

• [1] Xiao Y, Elkins K, Durieux JK, Lee L, Oeh J, Yang LX, Liang X, DelNagro C, Tremayne J, Kwong M, Liederer BM, Jackson PK, Belmont LD, Sampath D, O'Brien T. Dependence of tumor cell lines and patient-derived tumors on the NAD salvage pathway renders them sensitive to NAMPT inhibition with GNE-618. Neoplasia. 2013 Oct;15(10):1151-60. View Source
• [2] Olesen UH, Petersen JG, Garten A, Kiess W, Yoshino J, Imai S, Christensen MK, Fristrup P, Thougaard AV, Björkling F, Jensen PB, Nielsen SJ, Sehested M. Target enzyme mutations are the molecular basis for resistance towards pharmacological inhibition of nicotinamide phosphoribosyltransferase. BMC Cancer. 2010;10:677. (NAPRT1 and NAMPT mutation resistance to FK866/GMX1778). View Source

Oral Bioavailability Advantage

GNE-618 is orally active and has been administered via oral gavage across multiple published in vivo efficacy studies in mice, including A2780 ovarian, A549 NSCLC, NCI-H460 lung, and patient-derived sarcoma and gastric xenograft models [1][2]. In contrast, FK866 (APO866) exhibits poor oral bioavailability and has been administered intraperitoneally or via continuous intravenous infusion in both preclinical and clinical settings [3]. GMX1778 likewise shows limited oral bioavailability data in the public domain and was administered intraperitoneally in published xenograft studies [4]. No standardized pharmacokinetic head-to-head comparison of GNE-618 vs. FK866 or GMX1778 has been published.

Oral Dosing Route

Class-level

GNE-618 is orally active across ≥5 in vivo tumor models. FK866 requires parenteral administration.

Supports formulation-exposure review for chronic dosing regimens.

No published head-to-head oral PK study. Exact %F values not publicly located.

Evidence Dimension	Oral bioavailability and preclinical dosing route feasibility
Target Compound Data	GNE-618: orally active; demonstrated efficacy via oral gavage in ≥5 distinct in vivo tumor models (A2780, A549, NCI-H460, SAO-737 PDX, STO-399 PDX) at doses of 100 mg/kg or titrated [1][2]
Comparator Or Baseline	FK866/APO866: poor oral bioavailability; preclinical dosing typically i.p. or i.v.; clinical administration by continuous i.v. infusion [3]. GMX1778: predominantly i.p. administration in published preclinical studies; oral PK data not prominent in public domain [4]
Quantified Difference	No published head-to-head oral PK study exists. GNE-618 oral activity is qualitatively established across multiple models; FK866 oral activity is qualitatively absent. Exact oral bioavailability (%F) values for GNE-618 have not been located in publicly available primary literature
Conditions	Mouse xenograft models; oral gavage in PEG400/H₂O/EtOH (60/30/10) vehicle; daily (QD) dosing schedules of 5–21 days [1][2]

Why This Matters

Oral dosing capability makes GNE-618 more practical than FK866 or GMX1778 for chronic in vivo dosing regimens, reducing animal handling stress and enabling longer-duration studies without the surgical implantation of infusion pumps.

• [1] Xiao Y et al. Neoplasia. 2013 Oct;15(10):1151-60. Primary characterization; oral dosing in multiple xenograft models. View Source
• [2] O'Brien T et al. Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy. Neoplasia 2013. SAO-737 and STO-399 PDX oral dosing. PMCID: PMC3884523. View Source
• [3] Holen K, Saltz LB, Hollywood E, Burk K, Hanauske AR. The pharmacokinetics, toxicities, and biologic effects of FK866. Invest New Drugs. 2008 Feb;26(1):45-51. FK866 continuous i.v. infusion in clinical trials. View Source
• [4] Olesen UH, Christensen MK, Björkling F, et al. Anticancer agent CHS-828 inhibits cellular synthesis of NAD. Biochem Biophys Res Commun. 2008;367(4):799-804. GMX1778/CHS-828 characterization; i.p. administration in xenografts. View Source

GNE-618 Application Scenarios

NAMPT Inhibitor Resistance Structure-Function Studies

GNE-618 is the optimal NAMPT inhibitor for laboratories investigating the structural basis of resistance to NAD⁺ salvage pathway inhibition. With six co-crystal structures across wild-type and five mutant NAMPT variants (S165F, G217A, G217V, G217R, H191R) deposited in the PDB, GNE-618 offers the most complete publicly available structural dataset for any single NAMPT inhibitor [1]. Researchers can use these structures to rationally design site-directed mutagenesis experiments, interpret resistance emergence in long-term culture, or guide medicinal chemistry efforts toward next-generation inhibitors that evade steric resistance mechanisms. The differential resistance profile—where S165F/Y selectively impairs GNE-618 but spares APO866 and GMX1778—provides a built-in experimental control for confirming on-target resistance mechanisms [1].

Chronic Oral NAMPT Inhibition in PDX Models

For studies requiring sustained NAMPT inhibition in patient-derived xenograft models, GNE-618 is the preferred choice among commercially available NAMPT inhibitors due to its established oral activity across multiple PDX contexts (SAO-737 sarcoma, STO-399 gastric) and cell-line xenografts (A2780, A549, NCI-H460) [1][2]. The oral route avoids the surgical implantation of osmotic minipumps required for continuous FK866 infusion and reduces daily animal handling stress relative to intraperitoneal injection schedules. Importantly, the nicotinic acid (NA) rescue protocol has been co-validated with GNE-618 in PDX models, providing researchers with a clean pharmacodynamic control to confirm that observed anti-tumor effects are specifically mediated through NAMPT inhibition and NAD⁺ depletion [2].

NSCLC Panel Screening with NAMPT Biomarker

GNE-618 is the only NAMPT inhibitor with published sensitivity correlation data across a 53-cell-line NSCLC panel, where NAMPT mRNA and protein levels—but not NAPRT1—inversely correlated with inhibitor sensitivity [1]. For researchers planning to screen NAMPT inhibitors across large cell-line panels, this published dataset enables a priori power calculations and informed selection of responsive vs. resistant lines, reducing the risk of null results. Procurement of GNE-618 for such screens is supported by the availability of this reference dataset, which does not exist at comparable scale for FK866, GMX1778, or GNE-617.

Comparative Profiling with Isogenic Resistant Lines

GNE-618-resistant cell lines harboring S165F or S165Y NAMPT mutations have been characterized and published, with fold-shift IC₅₀ data available for GNE-618, APO866, and GMX1778 [1]. These isogenic resistant-parental line pairs represent a validated experimental system for benchmarking the resistance susceptibility of novel NAMPT inhibitors. GNE-618 should be included as the reference compound in any such comparative profiling panel, as its well-characterized sensitivity to S165-mediated allosteric resistance and G217/H191-mediated orthosteric resistance provides two orthogonal resistance readouts against which novel inhibitors can be benchmarked [1].

Application

Selection Property

Validation Focus

NAMPT Resistance Structure-Function Studies

Comprehensive mutant co-crystal structure dataset

Structure-informed resistance mechanism interpretation

Chronic Oral NAMPT Inhibition in PDX Models

Oral activity and co-validated NA rescue control

Model-response endpoint context with on-target control

NSCLC Panel Screening with NAMPT Biomarker

Published 53-cell-line NAMPT sensitivity correlation

Data-driven cell-line selection and power calculation

Comparative Profiling with Isogenic Resistant Lines

Characterized S165F/Y and G217/H191 mutant response

Benchmarking novel inhibitors against orthogonal resistance readouts

• [1] Wang W, Elkins K, Oh A, Ho YC, Wu J, Li H, Xiao Y, Kwong M, Coons M, Brillantes B, Cheng E, Crocker L, Dragovich PS, Sampath D, Zheng X, Bair KW, O'Brien T, Belmont LD. Structural Basis for Resistance to Diverse Classes of NAMPT Inhibitors. PLoS ONE. 2014; 9(10): e109366. View Source
• [2] O'Brien T, Oeh J, Xiao Y, et al. Supplementation of Nicotinic Acid with NAMPT Inhibitors Results in Loss of In Vivo Efficacy in NAPRT1-Deficient Tumor Models. Neoplasia. 2013. PMCID: PMC3884523. / Xiao Y et al. Neoplasia. 2013;15(10):1151-60. View Source